Cas no 2361639-25-8 (2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile)

2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile is a synthetic compound with notable properties. It exhibits potent reactivity in various chemical transformations, particularly in organic synthesis. This compound's structural diversity and versatility make it a valuable intermediate for the synthesis of complex molecules. Its unique carbon-nitrogen framework allows for efficient participation in various chemical reactions, contributing to its significance in medicinal chemistry.

2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile structure

2361639-25-8 structure

Product Name:2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile

CAS No:2361639-25-8

MF:C₁₃H₁₂N₂O

MW:212.247182846069

CID:5413727

PubChem ID:139018826

Update Time:2025-10-31

2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

- EN300-26588560
- 2-Prop-2-enoyl-3,4-dihydro-1H-isoquinoline-6-carbonitrile
- Z3024768381
- 2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile
- 2361639-25-8
- 1,2,3,4-Tetrahydro-2-(1-oxo-2-propen-1-yl)-6-isoquinolinecarbonitrile
- Inchi： 1S/C13H12N2O/c1-2-13(16)15-6-5-11-7-10(8-14)3-4-12(11)9-15/h2-4,7H,1,5-6,9H2
- InChI Key： TXKFPPAICLDJQO-UHFFFAOYSA-N
- SMILES： C1C2=C(C=C(C#N)C=C2)CCN1C(=O)C=C

Computed Properties

Exact Mass: 212.094963011g/mol
Monoisotopic Mass: 212.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 341
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 44.1Å²

Experimental Properties

Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 432.0±45.0 °C(Predicted)
pka: -1.11±0.20(Predicted)

2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26588560-1g	2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile	2361639-25-8	90%	1g	$0.0	2023-09-13
Enamine	EN300-26588560-1.0g	2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile	2361639-25-8	95.0%	1.0g	$0.0	2025-03-20